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Compound of Interest

Compound Name: Butyl valerate

Cat. No.: B146188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the odor and flavor characteristics of butyl
valerate (also known as butyl pentanoate), a significant ester in the flavor and fragrance

industry. It summarizes key quantitative data, details relevant experimental protocols, and

visualizes associated biological and analytical workflows to support research and development

activities.

Executive Summary
Butyl valerate (FEMA Number 2217) is an aliphatic ester recognized for its potent and

pleasant fruity aroma.[1][2] It is classified as Generally Recognized as Safe (GRAS) by the

Flavor and Extract Manufacturers Association (FEMA) and is utilized globally as a flavoring

agent in a variety of consumer products.[3][4] Its characteristic scent and taste profile,

reminiscent of apples, pineapples, and raspberries, makes it a valuable component in the

formulation of fruit-flavored foods and beverages.[5][6] This guide collates its physicochemical

properties, sensory data, and the methodologies used to ascertain them.

Quantitative Data Summary
The following tables provide a consolidated view of the key physicochemical and sensory data

for butyl valerate.

Table 1: Physicochemical Properties of Butyl Valerate
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Property Value Source(s)

IUPAC Name Butyl pentanoate [7]

CAS Number 591-68-4 [8]

Molecular Formula C₉H₁₈O₂ [8]

Molecular Weight 158.24 g/mol [8]

Appearance Colorless Liquid [3]

Boiling Point 186-187 °C (at 760 mm Hg) [3]

Density 0.868 g/mL at 25 °C [3]

Flash Point 66.67 °C (152.00 °F) [6]

Vapor Pressure 0.608 mmHg at 25 °C [3]

Water Solubility 83.87 mg/L at 25 °C [3]

Solubility
Soluble in ethanol, propylene

glycol
[3][8]

Refractive Index 1.408 - 1.416 at 20 °C [6]

Table 2: Odor and Flavor Profile of Butyl Valerate
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Profile Type Descriptor Intensity / Note Source(s)

Odor Fruity 97.51% [8]

Apple 73.13% [8]

Pineapple 70.65% [8]

Green 61.31% [8]

Sweet 60.23% [8]

Banana 56.37% [8]

Winey 51.75% [8]

Ethereal 50.43% [8]

Raspberry - [6]

Tropical - [6]

Taste
Sweet, Pineapple,

Fruity
at 10 ppm in solution [6]

Banana, Ripe, Tutti-

frutti
at 10 ppm in solution [6]

Table 3: Sensory Detection Thresholds of Related
Valerate Esters
A consensus odor detection threshold for n-butyl valerate is not readily available in the

reviewed literature. For context, the following table lists the thresholds for structurally similar

valerate esters, which demonstrates the high potency typical of this class of compounds.
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Compound
Odor Threshold (in air,
ppm)

Source

Methyl Valerate 0.0022

Ethyl Valerate 0.00011

n-Propyl Isovalerate 0.000056

n-Butyl Isovalerate 0.012

Note: The values above are for different chemical compounds and are provided for illustrative

purposes only.

Table 4: Regulatory and Usage Limits
Regulatory Body /
List

Identifier / Status
Usage Limits
(mg/kg or ppm)

Source(s)

FEMA GRAS No. 2217 - [4]

JECFA No. 160
No safety concern at

current intake levels

FDA CFR 21 CFR 172.515
Limited to Moderate

Amount
[3][4]

Usage (Soft Drinks) - 3.0 mg/kg [3]

Usage (Cold Drinks) - 2.6 mg/kg [3]

Usage (Candy) - 8.0 mg/kg [3]

Usage (Baked Goods) - 6.8 mg/kg [3]

Signaling and Analytical Visualizations
The following diagrams, rendered in Graphviz, illustrate the biological pathway for odor

perception and the experimental workflows used in the sensory analysis of butyl valerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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